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Compound of Interest

Compound Name: Epoxiconazole

Cat. No.: B1671545

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the metabolic pathways of the
triazole fungicide epoxiconazole in both plant and animal systems. The information presented
herein is intended to support research, risk assessment, and the development of new active
compounds by providing a detailed understanding of the biotransformation of this widely used

agricultural chemical.

Executive Summary

Epoxiconazole undergoes distinct metabolic transformations in plants and animals. In plants,
the primary metabolic pathway involves the cleavage of the triazole moiety, leading to the
formation of 1,2,4-triazole and its subsequent metabolites, triazole alanine and triazole acetic
acid. Hydroxylation of the parent molecule and conjugation with endogenous molecules like
glucose are also observed. In animals, metabolism is more extensive and proceeds via
oxidation, hydroxylation, and cleavage of the epoxy group, followed by conjugation. The parent
compound, epoxiconazole, is often the major component of the residue found in both plant
and animal tissues.

Metabolic Pathways in Plants

The metabolism of epoxiconazole in plants has been studied in various crops, including
wheat, bananas, and coffee beans. The principal metabolic route involves the cleavage of the
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bond between the triazole ring and the chlorofluorophenylpropyl moiety. This cleavage results
in the formation of 1,2,4-triazole, which is then further metabolized.

Key metabolic reactions in plants include:

o Cleavage of the Triazole Moiety: This is a primary degradation step, leading to the formation
of 1,2,4-triazole.

o Metabolism of 1,2,4-Triazole: The released 1,2,4-triazole is converted to triazole alanine and
triazole acetic acid.

» Hydroxylation: Hydroxylation of the phenyl rings of the parent epoxiconazole molecule can
occur.

o Conjugation: The parent molecule and its hydroxylated metabolites can be conjugated with
glucose to form glycosides, which are more water-soluble and can be sequestered in plant
vacuoles.

Studies have shown that the metabolic pathways are broadly similar across different plant
species, including in rotational crops.
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plants-and-animals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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